N,1-diphenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide

• IUPAC Name: N,1-diphenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• InChI: InChI=1S/C20H19N3S/c24-20(21-17-10-5-2-6-11-17)23-15-14-22-13-7-12-18(22)19(23)16-8-3-1-4-9-16/h1-13,19H,14-15H2,(H,21,24)
• InChI Key: MYTFHYVBHDSQPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=CC=C3)C(=S)NC4=CC=CC=C4
• Molecular Formula: C20H19N3S
• Molecular Weight: 333.5 g/mol
• CAS No.: 393823-48-8

Description

“N,1-diphenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” is a derivative of pyrrolopyrazine. Pyrrolopyrazine is a biologically active scaffold that contains pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives involves various methods, including cyclization, ring annulation, cycloaddition, and direct C-H arylation. A specific method for the preparation of “N-substituted dipyrrolo [1,2- a: 2´,1´-c] pyrazine” analogs involves the production of “4´,5´-dihydro-1H,3´H-2,2´-bipyrrole”, the reaction with propargyl bromide, and an intramolecular cyclization catalyzed by Pd/C at high temperature.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds structurally similar to N,1-diphenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide have demonstrated significant antimicrobial and antifungal properties. For instance, novel substituted pyrazolines and their carbothioamide derivatives have been synthesized and found to exhibit moderate to excellent antibacterial and antifungal activities, highlighting their potential as templates for developing new antimicrobial agents (Ibrahim, 2015). Additionally, metal complexes of pyrrolidone thiosemicarbazones, including those with Cu(II), Co(II), and Ni(II), have shown significant antifungal activities and promising antioxidant properties, suggesting their utility in bioinorganic chemistry applications and as potential therapeutic agents (Al-Amiery, Kadhum, & Mohamad, 2012).

Future Directions

The future directions for research on “N,1-diphenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide” and other pyrrolopyrazine derivatives could involve further exploration of their biological activities and mechanisms of action, as well as the development of new synthetic methods. Despite the importance of the pyrrolopyrazine scaffold, there are only a few Structure-Activity Relationship (SAR) research on it. Therefore, future research could focus on this area to help medicinal chemistry researchers design and synthesize new leads to treat various diseases.

Mechanism of Action

Target of Action

Compounds with the pyrrolopyrazine scaffold have been known to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Biochemical Pathways

These could potentially include pathways related to microbial growth, inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase activity .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N,1-diphenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide These factors could include pH, temperature, presence of other compounds, and specific conditions within the body